![molecular formula C20H15ClFNO B5741115 N-(4-chloro-2-fluorophenyl)-2,2-diphenylacetamide CAS No. 546071-65-2](/img/structure/B5741115.png)
N-(4-chloro-2-fluorophenyl)-2,2-diphenylacetamide
Overview
Description
N-(4-chloro-2-fluorophenyl)-2,2-diphenylacetamide, also known as CFDP, is a chemical compound that has been widely studied for its potential applications in scientific research. CFDP is a member of the diphenylacetamide family of compounds, which are known for their diverse range of biological activities. In
Mechanism of Action
N-(4-chloro-2-fluorophenyl)-2,2-diphenylacetamide acts by binding to specific target proteins in the body, altering their function and leading to a range of biological effects. The exact mechanism of action of this compound is not fully understood, but it is thought to involve modulation of neurotransmitter release and synaptic transmission in the brain.
Biochemical and Physiological Effects:
This compound has a number of biochemical and physiological effects in the body, including modulation of neurotransmitter release, inhibition of voltage-gated sodium channels, and activation of GABA(A) receptors. This compound has also been shown to have anxiolytic and antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
N-(4-chloro-2-fluorophenyl)-2,2-diphenylacetamide has several advantages for lab experiments, including its high potency and selectivity for specific targets. However, this compound also has limitations, including its potential for off-target effects and toxicity at high doses.
Future Directions
There are several future directions for research on N-(4-chloro-2-fluorophenyl)-2,2-diphenylacetamide, including the development of more selective and potent analogs, the investigation of its potential as a treatment for other neurological disorders, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to fully understand the safety and toxicity profile of this compound in humans.
Synthesis Methods
N-(4-chloro-2-fluorophenyl)-2,2-diphenylacetamide can be synthesized using a variety of methods, including the reaction of 4-chloro-2-fluoroaniline with 2,2-diphenylacetic acid in the presence of a coupling agent such as N,N'-carbonyldiimidazole (CDI). Other methods include the use of palladium-catalyzed coupling reactions or Suzuki-Miyaura cross-coupling reactions.
Scientific Research Applications
N-(4-chloro-2-fluorophenyl)-2,2-diphenylacetamide has been studied for its potential applications in a variety of scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. This compound has been shown to have activity against a number of different targets, including the GABA(A) receptor, voltage-gated sodium channels, and the dopamine transporter. This compound has also been studied for its potential as a treatment for anxiety, depression, and other psychiatric disorders.
properties
IUPAC Name |
N-(4-chloro-2-fluorophenyl)-2,2-diphenylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClFNO/c21-16-11-12-18(17(22)13-16)23-20(24)19(14-7-3-1-4-8-14)15-9-5-2-6-10-15/h1-13,19H,(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVPPSMPDLJULHE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C2=CC=CC=C2)C(=O)NC3=C(C=C(C=C3)Cl)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClFNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701219980 | |
Record name | N-(4-Chloro-2-fluorophenyl)-α-phenylbenzeneacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701219980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
339.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
546071-65-2 | |
Record name | N-(4-Chloro-2-fluorophenyl)-α-phenylbenzeneacetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=546071-65-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | N-(4-Chloro-2-fluorophenyl)-α-phenylbenzeneacetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701219980 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.